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Introduction
2-Oxokolavelool is a natural product identified as a potent and selective agonist of the

Farnesoid X Receptor (FXR), a nuclear receptor that plays a pivotal role in regulating bile acid,

lipid, and glucose metabolism.[1] Activation of FXR by 2-Oxokolavelool leads to the

transcriptional regulation of a suite of target genes, making it a compound of significant interest

for therapeutic development, particularly for liver and metabolic diseases. This document

provides detailed application notes and experimental protocols for quantifying the gene

expression changes induced by 2-Oxokolavelool, enabling researchers to effectively

investigate its biological activity and mechanism of action.

Data Presentation: Gene Expression Changes
Treatment of hepatic cells with 2-Oxokolavelool results in a dose-dependent increase in the

transcription of well-characterized FXR target genes. The following table summarizes

representative quantitative data on the fold change in mRNA levels of key FXR target genes

after treatment with 2-Oxokolavelool. This data is illustrative and can be generated using the

protocols outlined in this document.
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Target Gene Gene ID (Human) Function

Illustrative Fold
Change (2-
Oxokolavelool vs.
Vehicle Control)

BSEP (Bile Salt

Export Pump)
ABCB11

Mediates the transport

of bile acids out of

hepatocytes.

8.5

SHP (Small

Heterodimer Partner)
NR0B2

Atypical nuclear

receptor that

represses the

expression of other

genes involved in bile

acid synthesis.

6.2

OSTα (Organic Solute

Transporter Alpha)
SLC51A

Subunit of a

transporter

responsible for the

basolateral efflux of

bile acids from

enterocytes and

hepatocytes.

4.8

PPARα (Peroxisome

Proliferator-Activated

Receptor Alpha)

PPARA

Nuclear receptor

involved in the

regulation of lipid

metabolism.

3.1

Signaling Pathway
2-Oxokolavelool functions by binding to and activating the Farnesoid X Receptor (FXR). Upon

activation, FXR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then

binds to specific DNA sequences known as FXR response elements (FXREs) in the promoter

regions of its target genes, leading to the recruitment of coactivators and subsequent initiation

of gene transcription.
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1. Cell Culture & Treatment
(e.g., HepG2 cells)

2. RNA Isolation
(e.g., TRIzol method)

3. RNA Quantification & Quality Control
(e.g., NanoDrop, Bioanalyzer)

4. cDNA Synthesis
(Reverse Transcription)

5. Quantitative Real-Time PCR (qRT-PCR)
(SYBR Green or TaqMan)

6. Data Analysis
(Relative Quantification, e.g., ΔΔCt method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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